Cas no 5432-41-7 (Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate)

Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate structure
5432-41-7 structure
Product name:Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate
CAS No:5432-41-7
MF:C15H22O8
MW:330.33038
CID:940685
PubChem ID:5354861

Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

    • Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate
    • AC1NS6EA
    • NSC21385
    • NSC-21385
    • DTXSID30417864
    • 5432-41-7
    • Inchi: InChI=1S/C15H22O8/c1-5-20-11(16)9-10(13(17)21-6-2)12(14(18)22-7-3)15(19)23-8-4/h9,12H,5-8H2,1-4H3/b10-9-
    • InChI Key: RXVDXQLIFJZGFO-KTKRTIGZSA-N
    • SMILES: CCOC(=O)C=C(C(C(=O)OCC)C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 330.13146
  • Monoisotopic Mass: 330.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 105A^2

Experimental Properties

  • Density: 1.163
  • Boiling Point: 388.9°C at 760 mmHg
  • Flash Point: 167.5°C
  • Refractive Index: 1.465
  • PSA: 105.2
  • LogP: 0.78140

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